CID 132647881
Overview
Description
CID 132647881 is a useful research compound. Its molecular formula is C5H10In and its molecular weight is 184.95 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 184.9821291 g/mol and the complexity rating of the compound is 11.6. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Reversible Control of Protein Function in Cells
Chemically induced dimerization (CID) is a technique that allows reversible and spatiotemporal control of protein function within cells. This method has significantly advanced the study of various biological processes by enabling precise manipulation of protein interactions. Recent developments in CID technology have introduced orthogonal and reversible systems, enhancing control over protein function with high precision and spatiotemporal resolution. Initially applied to dissecting signal transductions, CID's utility has expanded to include investigations into membrane dynamics and protein trafficking (Voss, Klewer, & Wu, 2015).
Inducible Gene Regulation and Editing
The application of CID has extended into the realm of gene regulation and editing through the development of proteolysis-targeting chimera-based scalable CID (PROTAC-CID) platforms. These platforms enable inducible gene regulation and editing by systematically engineering PROTAC systems. They offer the capability to fine-tune gene expression levels and multiplex biological signals for diverse regulatory functions. This approach has been instrumental in achieving digitally inducible expression of DNA recombinases, base editors, and prime editors for transient genome manipulation, demonstrating significant potential for in vivo applications in human cells and mice (Ma et al., 2023).
Insights into Cell Biology and Signaling
CID techniques have been pivotal in resolving complex problems in cell biology, particularly in understanding signaling mechanisms. Case studies highlight CID's efficacy in providing insights into lipid second messengers and small GTPases. These studies address the signaling paradox, illustrating how a small pool of signaling molecules can trigger a wide range of responses. Advances in CID technology have improved specificity, introduced novel substrates for orthogonal manipulations, and expanded applications beyond traditional protein targeting (DeRose, Miyamoto, & Inoue, 2013).
Enhancing Antibiotic Sensitivity and Understanding Cell Death
Research into the Staphylococcus aureus cid and lrg operons, regulated by CID, has shed light on bacterial murein hydrolase activity and antibiotic tolerance. The cid operon, by promoting murein hydrolase activity, enhances antibiotic sensitivity and contributes to the understanding of cell death and lysis mechanisms in high-glucose stationary phase cultures. This understanding is crucial for developing strategies to combat antibiotic resistance and manage bacterial infections (Patton et al., 2005).
Properties
InChI |
InChI=1S/C5H10.In/c1-2-4-5-3-1;/h1-5H2; | |
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InChI Key |
OOHGQQIAQJXRJG-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCCC1.[In] | |
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Molecular Formula |
C5H10In | |
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Molecular Weight |
184.95 g/mol | |
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CAS No. |
34822-89-4 | |
Record name | Cyclopentadienylindium(I) | |
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